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Compound of Interest

Compound Name: MEB55

Cat. No.: B608958 Get Quote

Disclaimer: This document provides general guidance for the proper disposal of the research

chemical MEB55. A specific Safety Data Sheet (SDS) with comprehensive disposal instructions

for MEB55 (CAS No. 1323359-63-2) is not readily available in public domains. Therefore, it is

imperative to handle MEB55 as a potentially hazardous substance and to consult with your

institution's Environmental Health and Safety (EHS) department for specific disposal protocols

that comply with local, state, and federal regulations. This guidance is intended for researchers,

scientists, and drug development professionals.

MEB55 is described as an anticancer agent that acts by disrupting DNA repair.[1] As with any

compound used in research with potential biological activity, caution must be exercised during

handling and disposal to ensure personnel safety and minimize environmental impact.

Chemical and Physical Properties of MEB55
A summary of the known properties of MEB55 is provided below to inform safe handling

procedures.
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Property Value

Chemical Name

(2E)-2-[[(2,5-Dihydro-4-methyl-5-oxo-2-

furanyl)oxy]methylene]-1,4-dihydro-4-methyl-6-

(2-thienyl)-cyclopent[b]indol-3(2H)-one

Molecular Formula C22H17NO4S[1][2]

Molecular Weight 391.44 g/mol [1][2]

CAS Number 1323359-63-2[1][2]

Appearance Solid powder[1]

Solubility Soluble in DMSO[1]

Storage

Short term (days to weeks) at 0 - 4°C; Long

term (months to years) at -20°C. Store in a dry,

dark place.[1]

Shipping
Shipped at ambient temperature as a non-

hazardous chemical.[1]

Experimental Protocol: General Disposal Procedure
for Research-Grade Chemicals
The following protocol outlines the general steps for the safe disposal of small quantities of

research chemicals like MEB55, for which a specific SDS is unavailable. This procedure is

based on standard laboratory safety practices for managing potentially hazardous chemical

waste.

I. Pre-Disposal Hazard Assessment

Consult Institutional EHS: Before beginning any disposal process, contact your institution's

Environmental Health and Safety (EHS) department. They are the primary resource for

guidance on hazardous waste disposal and can provide specific instructions based on

regulations and institutional policies.[3]
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Review Available Data: In the absence of a specific SDS, review all available information on

MEB55 and similar compounds. Given its biological activity as an anticancer agent, it should

be handled as a potentially toxic substance.

Assume Hazard: In the absence of complete toxicity data, assume the compound is

hazardous. This conservative approach ensures the highest level of safety.

II. Personal Protective Equipment (PPE)

Before handling MEB55 waste, ensure you are wearing the appropriate personal protective

equipment:

Standard laboratory coat

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile gloves)

III. Segregation and Collection of MEB55 Waste

Proper segregation of chemical waste is crucial for safe and compliant disposal.[3]

Designated Waste Containers: Use separate, clearly labeled hazardous waste containers for

solid and liquid MEB55 waste. Do not mix MEB55 waste with other chemical waste streams

unless explicitly approved by your EHS department.[3]

Solid Waste Collection:

Place all contaminated solid materials, such as gloves, weighing papers, pipette tips, and

absorbent pads, into a designated solid hazardous waste container.

This container should be a leak-proof container with a secure lid.

Liquid Waste Collection:

Collect all solutions containing MEB55 in a designated liquid hazardous waste container.

Use a funnel when transferring liquid waste to prevent spills.
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The container must be made of a material compatible with the solvents used (e.g., a glass

or polyethylene container for DMSO solutions).

Do not overfill the container; leave at least 10% headspace to allow for expansion.[3]

IV. Labeling and Storage of Waste

Labeling: Affix a completed hazardous waste label to each container. The label should

include:

The words "Hazardous Waste"

The full chemical name: (2E)-2-[[(2,5-Dihydro-4-methyl-5-oxo-2-

furanyl)oxy]methylene]-1,4-dihydro-4-methyl-6-(2-thienyl)-cyclopent[b]indol-3(2H)-one (or

MEB55)

The concentration of MEB55 and any solvents present.

The date the waste was first added to the container.

The responsible researcher's name and contact information.

Storage:

Keep waste containers securely sealed when not in use to prevent spills and the release

of vapors.[3]

Store the sealed and labeled waste containers in a designated satellite accumulation area

(SAA) within your laboratory. This area should be under the control of laboratory personnel

and away from drains and sources of ignition.[3]

V. Arranging for Disposal

Contact EHS for Pickup: Once the waste container is full or you have completed the

experiments, contact your institution's EHS department to schedule a pickup for the

hazardous waste.[3]
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Follow Institutional Procedures: Adhere to your institution's specific procedures for

requesting a waste pickup.

Logical Workflow for MEB55 Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of MEB55 in a research setting.
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Caption: Workflow for the safe and compliant disposal of MEB55 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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